Cas no 1705668-76-3 (1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane)

• Product Name: 1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane
• CAS No: 1705668-76-3
• MF: C₁₇H₂₁NO₂S₂
• MW: 335.484142065048
• CID: 6354721
• PubChem ID: 90608659
• Update Time: 2024-01-11

1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophen-2-yl)sulfonyl-3-phenylazepane
• 1-[(5-methylthiophen-2-yl)sulfonyl]-3-phenylazepane
• AKOS025081964
• 1705668-76-3
• F6381-3947
• 1-((5-methylthiophen-2-yl)sulfonyl)-3-phenylazepane

• Inchi： 1S/C17H21NO2S2/c1-14-10-11-17(21-14)22(19,20)18-12-6-5-9-16(13-18)15-7-3-2-4-8-15/h2-4,7-8,10-11,16H,5-6,9,12-13H2,1H3
• InChI Key： YOTQJAKVQOTIDL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCCCC(C2C=CC=CC=2)C1)(=O)=O

Computed Properties

• Exact Mass: 335.10137126g/mol
• Monoisotopic Mass: 335.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74Ų